Cas no 3022-16-0 (Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl-)

• Product Name: Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl-
• CAS No: 3022-16-0
• MF: C₁₂H₁₆Cl₂
• MW: 231.161441802979
• MDL: MFCD00018883
• CID: 309744
• PubChem ID: 87564677
• Update Time: 2025-08-03

Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl-
• 3,6-Bis(chloromethyl)durene
• 1,4-bis(chloromethyl)-2,3,5,6-tetramethylbenzene
• 1,4-BIS-CHLOROMETHYL-2,3,5,6-TETRAMETHYL-BENZENE
• InChI=1/C12H16Cl2/c1-7-8(2)12(6-14)10(4)9(3)11(7)5-13/h5-6H2,1-4H3
• 3022-16-0
• 2,5,6-Tetramethyl-p-dichloroxylylene
• 1,4-Bis(chloromethyl)tetramethylbenzene
• 1,4,5-Tetramethyl-3,6-bis(chloromethyl)benzene
• PGFAKOSRZYDFLR-UHFFFAOYSA-
• Benzene,4-bis(chloromethyl)-2,3,5,6-tetramethyl-
• DTXSID7062792
• D88859
• 3,6-bis-(Chloromethyl)durene
• B1783
• 3,6-Bis-(chloromethyl)-durene
• 2,3,5,6-Tetramethyl-p-xylylene dichloride
• NS00028880
• AKOS004907535
• 1,4-Bis(chloromethyl)durene
• Benzene, 1,4-bis(chloromethyl)-2,3,5,6-tetramethyl-
• SCHEMBL4445015
• FT-0634607
• 1,2,4,5-Tetramethyl-3,6-bis(chloromethyl)benzene
• NSC 93952
• 2,3,5,6-Tetramethyl-p-dichloroxylylene
• PGFAKOSRZYDFLR-UHFFFAOYSA-N
• NSC93952
• NSC-93952
• EINECS 221-173-0
• 1,4-bis(chloromethyl)-2,3,5,6-tetramethylbenzene (en)
• MFCD00018883
• Bis(chloromethyl)durene
• 2,3,5,6-Tetramethyl-p-dichloroxylene
• DTXCID2038154
• DB-047729

• MDL： MFCD00018883
• Inchi： 1S/C12H16Cl2/c1-7-8(2)12(6-14)10(4)9(3)11(7)5-13/h5-6H2,1-4H3
• InChI Key： PGFAKOSRZYDFLR-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C)C(CCl)=C(C)C=1C

Computed Properties

• Exact Mass: 230.06300
• Monoisotopic Mass: 230.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.101
• Melting Point: 195.0 to 199.0 deg-C
• Boiling Point: 332.4°Cat760mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.532
• PSA: 0.00000
• LogP: 4.39780
• Solubility: Not available

Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl- Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 1759
• Hazard Category Code： 34
• Safety Instruction： 36/37/39-45-28-27-26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl-

Comprehensive Overview of Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl- (CAS No. 3022-16-0)

Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl-, with the CAS No. 3022-16-0, is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and material science. This compound, characterized by its unique molecular structure, is often utilized in advanced research and industrial applications. The presence of chloromethyl and tetramethyl groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules. Researchers and industry professionals frequently search for information on its properties, synthesis methods, and potential applications, reflecting its growing importance in modern chemistry.

The molecular formula of Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl- is C12H16Cl2, and it belongs to the class of substituted benzenes. Its symmetrical structure, featuring two chloromethyl groups at the 1 and 4 positions and four methyl groups at the 2, 3, 5, and 6 positions, contributes to its stability and reactivity. This compound is often discussed in the context of organic synthesis, polymer chemistry, and material science, where it serves as a building block for more complex architectures. The demand for such intermediates has increased due to their role in developing high-performance materials and specialty chemicals.

One of the key reasons for the popularity of CAS No. 3022-16-0 in scientific literature is its versatility. It can undergo various chemical transformations, including nucleophilic substitution and polymerization reactions, making it a valuable tool for chemists. For instance, the chloromethyl groups can be easily replaced with other functional groups, enabling the creation of diverse derivatives. This flexibility has led to its use in the development of advanced polymers, coatings, and other functional materials. Users often search for "synthesis of Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl-" or "applications of CAS 3022-16-0," highlighting the need for detailed technical information.

In recent years, the compound has also been explored for its potential in green chemistry and sustainable materials. With growing environmental concerns, researchers are investigating ways to utilize Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl- in eco-friendly processes. For example, its derivatives have been studied for use in biodegradable polymers and renewable energy applications. This aligns with the broader trend of searching for "sustainable chemical intermediates" and "green synthesis methods," which are hot topics in the scientific community.

The physical and chemical properties of CAS No. 3022-16-0 are also of great interest. It typically appears as a white to off-white crystalline solid with a distinct melting point and solubility profile. These characteristics are crucial for its handling and application in various processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify the compound. Users frequently inquire about "spectral data of Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl-" or "purification methods for CAS 3022-16-0," underscoring the need for accurate and accessible data.

Another area of interest is the safety and handling of Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl-. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adequate ventilation. Searches related to "safety data sheet for CAS 3022-16-0" or "handling guidelines for chloromethyl compounds" are common, reflecting the importance of safety in chemical research and production.

In conclusion, Benzene,1,4-bis(chloromethyl)-2,3,5,6-tetramethyl- (CAS No. 3022-16-0) is a compound of significant scientific and industrial relevance. Its unique structure and reactivity make it a valuable intermediate in organic synthesis and material science. As research continues to explore its potential in sustainable and high-performance applications, the demand for detailed information on this compound is expected to grow. By addressing common search queries and highlighting its versatility, this overview aims to provide a comprehensive and accessible resource for researchers and professionals alike.